Cas no 223768-14-7 (2H-Imidazole-2-thione,1,3-dihydro-1-methyl-, radical ion(1+) (9CI))

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-, radical ion(1+) (9CI) structure
223768-14-7 structure
Product Name:2H-Imidazole-2-thione,1,3-dihydro-1-methyl-, radical ion(1+) (9CI)
CAS No:223768-14-7
MF:C4H6N2S
MW:114.168838977814
CID:254445
PubChem ID:1349907
Update Time:2025-04-19

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-, radical ion(1+) (9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Imidazole-2-thione,1,3-dihydro-1-methyl-, radical ion(1+) (9CI)
    • 2-MERCAPTO-1-METHYLIMIDAZOLE
    • 1,3-DIHYDRO-1-METHYL-2H-IMIDAZOL-2-THIONE
    • 1-METHYL-1H-IMIDAZOLE-2-THIOL
    • 1-METHYL-2-IMIDAZOLETHIOL
    • 1-METHYL-2-MERCAPTOIMIDAZOLE
    • METAZOLE
    • METHIAZOLE
    • METHIMAZOL
    • TAPAZOLE
    • AKOS000269708
    • F0001-2396
    • METHIMAZOLE [USP-RS]
    • 1-Methylimidazole-2-thiol
    • SPECTRUM1500396
    • HMS1920L17
    • Tox21_300532
    • KBioGR_000515
    • SW197088-3
    • Methamazole
    • Metotirin
    • Spectrum5_000954
    • BCP02147
    • Thiamazole, European Pharmacopoeia (EP) Reference Standard
    • SMR000058376
    • THIAMAZOLE [EP MONOGRAPH]
    • Tox21_110341_1
    • Usaf el-30
    • Metizol
    • STR03572
    • s1609
    • NC00636
    • Favistan
    • THIAMAZOLE [WHO-DD]
    • Q419663
    • 223768-14-7
    • Prestwick2_000786
    • HY-B0208
    • Metothyrine
    • IDI1_000188
    • NCGC00016273-02
    • DB00763
    • 2-Mercapto-1-methylimidazole, >=99%
    • Prestwick0_000786
    • SCHEMBL41647
    • NCGC00094721-03
    • METHIMAZOLE [IARC]
    • HSDB 3361
    • METHIMAZOLE (USP-RS)
    • BS-3743
    • Imidazole, 1-methyl-2-mercapto-
    • NCGC00094721-06
    • BSPBio_000892
    • Thiamazol
    • Methimazole (USP)
    • Frentirox
    • A832780
    • 1-Metylo 2 merkaptoimidazolem [Polish]
    • metimazolo
    • 1-Methylimidazole-2(3H)-thione
    • BDBM50241361
    • NCGC00254307-01
    • Thymidazole
    • F1679-0258
    • 2H-Imidazole-2-thione, 1,3-dihydro-1-methyl-
    • NSC757111
    • DivK1c_000188
    • 1-METHYL-1H-IMIDAZOL-2-YLHYDROSULFIDE
    • H03BB02
    • NCGC00094721-04
    • AB00443630-04
    • SR-01000695434
    • 2-Mercaptomethylimidazole
    • 2-mecapto 1-methylimidazole
    • Methimazole, United States Pharmacopeia (USP) Reference Standard
    • Thacapzol
    • 85916-84-3
    • 554Z48XN5E
    • METHIMAZOLE (IARC)
    • DTXCID20820
    • Tiamazolo [DCIT]
    • 2-mercapto-N-methylimidazole
    • 1-Methyl-2-mercapto imidazole
    • Q-201364
    • 1-Methyl-1H-imidazole-2(3H)-thione
    • MLS002548853
    • Prestwick_1010
    • NSC38608
    • Spectrum3_000495
    • HMS3714M14
    • NCGC00178875-01
    • 2H-Imidazole-2-thione,3-dihydro-1-methyl-
    • N-Methyl-2-mercaptoimidazole
    • Spectrum2_001273
    • Methimazole-d3(methyl-d3)
    • Tiamazol
    • NS00009257
    • HMS500J10
    • Mercazolylum
    • CCG-39656
    • Merkastan
    • Metazolo
    • WLN: T5N CNJ A BSH
    • Methimazole, VETRANAL(TM), analytical standard
    • HMS2094C05
    • GTPL6649
    • methimazole
    • 1-methylimidazole-2-thione
    • Tox21_201341
    • NCGC00094721-05
    • Metothyrin
    • thiamazole
    • 4-Imidazoline-2-thione, 1-methyl-
    • NSC 38608
    • NINDS_000188
    • Mercazolyl
    • Basolan
    • Thiamazol [INN-French]
    • MFCD00179321
    • 2-Mercapto-1-methylimidazol
    • Methimazol 100 microg/mL in Acetonitrile
    • Tapazole (TN)
    • Methiamazole
    • 60-56-0
    • Spectrum4_000048
    • 2-mercapto-1-methyl-imidazole
    • AI3-60285
    • KBio2_004043
    • Thycapzol
    • HMS2097M14
    • KBio3_001489
    • AB00443630_07
    • Methymazol
    • 1-Metylo 2 merkaptoimidazolem
    • SBI-0206922.P001
    • HMS3651I13
    • 2-mercapto-3-methylimidazole
    • 1-METHYL-1,3-DIHYDRO-2H-IMIDAZOLE-2-THIONE
    • M0868
    • NCGC00094721-07
    • H10722
    • Tiamazol [INN-Spanish]
    • tiamazole
    • Thiamazole,(S)
    • AC-785
    • Tiamazolo
    • CHEBI:50673
    • CHEMBL1515
    • Prestwick3_000786
    • SBI-0206922.P004
    • 1-Methyl-1H-imidazole-2-thiol #
    • METHIMAZOLE (USP MONOGRAPH)
    • Felimazole
    • HMS2091D12
    • NSC-38608
    • Methylmercaptoimidazole
    • FT-0603253
    • Thiamazolum [INN-Latin]
    • Mercaptazole
    • EN300-18327
    • AB00443630-03
    • BIDD:GT0163
    • KBioSS_001475
    • THIAMAZOLE (EP MONOGRAPH)
    • AKOS000119427
    • Metimazol
    • SPBio_001266
    • Strumazol
    • Thiamazol (INN-French)
    • Merkazolil
    • SR-01000695434-2
    • 1-methyl-1-H-imidazole-2-thiol
    • AMY11202
    • Prestwick1_000786
    • Methimazole (Tapazole, Northyx)
    • SR-05000001672-1
    • UNII-554Z48XN5E
    • D00401
    • NCGC00094721-01
    • Methimazole, analytical standard
    • Tiamazol (INN-Spanish)
    • SR-05000001672
    • CAS-60-56-0
    • 2-Mercapto-1-methyl-1H-imidazole
    • Thimazole
    • Tox21_110341
    • Tapuzole
    • NCGC00016273-01
    • Thiamazolum (INN-Latin)
    • BSPBio_001989
    • BPBio1_000982
    • KBio2_006611
    • AB00443630_06
    • Methimazole [USP]
    • Spectrum_000995
    • Mercasolyl
    • Thiamazole (JP17/INN)
    • NSC-757111
    • N-methyl imidazole-2-thiol
    • MMZ
    • Pharmakon1600-01500396
    • KBio2_001475
    • Thiamazolum
    • 1-methyl-1H-immidazole-2-thiol
    • KBio1_000188
    • CCG-220786
    • NCGC00258893-01
    • SR-05000001672-2
    • 1-methyl-3H-imidazole-2-thione
    • 1-methyl-2-mercapto-imidazole
    • EINECS 200-482-4
    • Thimazol
    • THIAMAZOLE [MART.]
    • 3-methyl-1H-imidazole-2-thione
    • Imidazole-2-thiol, 1-methyl-
    • METHIMAZOLE [VANDF]
    • Mercaptizole
    • THIAMAZOLE (MART.)
    • SPBio_002831
    • Mercazole
    • C07190
    • BRD-K54416256-001-15-7
    • Z57901905
    • 1-Methyl-imidazole-2-thiol
    • METHIMAZOLE [ORANGE BOOK]
    • HMS1570M14
    • THIAMAZOLE [JAN]
    • 1-Methyl-1,3-dihydroimidazole-2-thione
    • HMS3259L09
    • NCGC00094721-02
    • NCGC00016273-03
    • Strumazole
    • HMS2090B17
    • Methimazolum
    • METHIMAZOLE [USP MONOGRAPH]
    • MLS000028413
    • DTXSID4020820
    • METHIMAZOLE [MI]
    • Imidazole-2-thio, 1-methyl-
    • 1,3-Dihydro-1-methyl-2H-imidazole-2-thione
    • Thymidazol
    • Thiamazole [INN]
    • METHIMAZOLE [HSDB]
    • 1-methyl-2,3-dihydro-1H-imidazole-2-thione
    • Thycapsol
    • Danantizol
    • Inchi: 1S/C4H6N2S/c1-6-3-2-5-4(6)7/h2-3H,1H3,(H,5,7)
    • InChI Key: PMRYVIKBURPHAH-UHFFFAOYSA-N
    • SMILES: S=C1NC=CN1C

Computed Properties

  • Exact Mass: 114.02500
  • Monoisotopic Mass: 114.02516937g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 0
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 47.4Ų

Experimental Properties

  • Melting Point: 144-147 °C(lit.)
  • Boiling Point: 280.0 °C
  • PSA: 52.81000
  • LogP: 1.08270

2H-Imidazole-2-thione,1,3-dihydro-1-methyl-, radical ion(1+) (9CI) Security Information

  • WGK Germany:3
  • Hazard Category Code: 43-62-63
  • Safety Instruction: 26-27-36-45
  • RTECS:NI8615000
  • Hazardous Material Identification: Xn
  • Storage Condition:2-8°C
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